Cas no 402727-83-7 (5-(2,3,4,5,6-pentafluorophenoxy)methylfuran-2-carboxylic acid)

• Product Name: 5-(2,3,4,5,6-pentafluorophenoxy)methylfuran-2-carboxylic acid
• CAS No: 402727-83-7
• MF: C₁₂H₅F₅O₄
• MW: 308.157721281052
• MDL: MFCD02055799
• CID: 3058930
• PubChem ID: 660425
• Update Time: 2025-07-02

5-(2,3,4,5,6-pentafluorophenoxy)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-((perfluorophenoxy)methyl)furan-2-carboxylic acid
• 5-(2,3,4,5,6-pentafluorophenoxy)methylfuran-2-carboxylic acid
• STK346648
• CHEMBL1579003
• BBL037839
• NCGC00020513-03
• AK-968/15363569
• 5-(2,3,4,5,6-PENTAFLUOROPHENOXYMETHYL)FURAN-2-CARBOXYLIC ACID
• 5-[(pentafluorophenoxy)methyl]furan-2-carboxylic acid
• EN300-228589
• C12H5F5O4
• NCGC00020513-01
• MLS000078163
• CS-0240473
• HMS2454L05
• MLS002581921
• CRA72783
• 5-[(PENTAFLUOROPHENOXY)METHYL]-2-FUROIC ACID
• 402727-83-7
• NCGC00020513-02
• SMR000036488
• 5-(Pentafluorophenoxymethyl)furan-2-carboxylic acid
• 5-[(2,3,4,5,6-pentafluorophenoxy)methyl]furan-2-carboxylic acid
• 5-[(2,3,4,5,6-pentafluorophenoxy)methyl]-2-furoic acid
• AKOS000308493

• MDL： MFCD02055799
• Inchi： 1S/C12H5F5O4/c13-6-7(14)9(16)11(10(17)8(6)15)20-3-4-1-2-5(21-4)12(18)19/h1-2H,3H2,(H,18,19)
• InChI Key： XPPWBHFKFCPHJJ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OCC1=CC=C(C(=O)O)O1)F)F)F)F

Computed Properties

• Exact Mass: 308.01079945Da
• Monoisotopic Mass: 308.01079945Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 59.7Ų

Additional information on 5-(2,3,4,5,6-pentafluorophenoxy)methylfuran-2-carboxylic acid

Comprehensive Overview of 5-(2,3,4,5,6-Pentafluorophenoxy)methylfuran-2-carboxylic Acid (CAS No. 402727-83-7)

5-(2,3,4,5,6-Pentafluorophenoxy)methylfuran-2-carboxylic acid (CAS No. 402727-83-7) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a pentafluorophenoxy group attached to a furan-2-carboxylic acid backbone, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for its synthesis methods, applications in drug discovery, and role in material science, reflecting its growing importance in advanced chemical development.

The molecular structure of 5-(2,3,4,5,6-pentafluorophenoxy)methylfuran-2-carboxylic acid combines the electron-withdrawing effects of the pentafluorophenyl group with the versatility of the furan carboxylic acid moiety. This combination enhances its utility in cross-coupling reactions, a topic highly searched in organic synthesis forums and academic databases. Recent studies highlight its potential as a building block for biologically active molecules, particularly in the design of antimicrobial agents and enzyme inhibitors, aligning with the current focus on antibiotic resistance and targeted therapies.

In the context of green chemistry, this compound’s fluorinated nature raises questions about its environmental impact, a hot topic among sustainability-driven researchers. While fluorinated compounds are often scrutinized for their persistence, the controlled use of CAS 402727-83-7 in catalytic processes and low-waste synthesis has been explored to mitigate ecological concerns. Searches for eco-friendly fluorochemicals and degradation pathways of such compounds have surged, underscoring the need for balanced innovation and environmental stewardship.

From an industrial perspective, 5-(2,3,4,5,6-pentafluorophenoxy)methylfuran-2-carboxylic acid is often discussed in patents related to high-performance polymers and specialty coatings. Its ability to impart thermal and chemical resistance aligns with trends in advanced material engineering, a field frequently queried in scientific literature and technical blogs. The compound’s compatibility with nanotechnology applications further expands its relevance, particularly in surface modification and nanocomposite fabrication.

Analytical challenges associated with CAS 402727-83-7, such as chromatographic separation and spectroscopic characterization, are common pain points for chemists. Online searches often include terms like HPLC methods for fluorinated furans or NMR analysis of pentafluorophenyl derivatives, reflecting the demand for robust analytical protocols. Recent advancements in mass spectrometry and cryogenic electron microscopy have improved the precision of such analyses, addressing these technical hurdles.

The commercial availability of 5-(2,3,4,5,6-pentafluorophenoxy)methylfuran-2-carboxylic acid is another frequently searched topic, with suppliers emphasizing its high purity grades for research use. Discussions on scalable synthesis and cost-effective production dominate industry forums, highlighting the compound’s transition from lab-scale to potential industrial adoption. Regulatory aspects, though not restrictive, are often clarified in safety data sheets (SDS) to ensure compliance with global chemical standards.

In summary, 5-(2,3,4,5,6-pentafluorophenoxy)methylfuran-2-carboxylic acid (CAS No. 402727-83-7) represents a multifaceted tool in modern chemistry, bridging pharmaceutical innovation, material science, and sustainable practices. Its structural uniqueness and diverse applications continue to inspire research, while its analytical and synthetic challenges drive methodological advancements. As interest in fluorinated building blocks grows, this compound remains a focal point for both academic and industrial exploration.